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Compound of Interest

Compound Name: DB04760

Cat. No.: B15576644 Get Quote

Essential Safety and Handling Guide for DB04760
Product Identifier: DB04760 Synonyms: 4-N,6-N-bis[(4-fluoro-3-

methylphenyl)methyl]pyrimidine-4,6-dicarboxamide[1] Intended Use: For research use only.[1]

Not for human or veterinary diagnostic or therapeutic use.

This document provides crucial safety and logistical information for handling DB04760, a

potent and highly selective matrix metalloproteinase-13 (MMP-13) inhibitor.[1] Given its nature

as a potent, powdered research chemical, adherence to strict safety protocols is essential to

ensure the well-being of laboratory personnel and the integrity of experimental data.

Disclaimer: This guidance is based on general best practices for handling potent, powdered

research compounds and enzyme inhibitors. A specific Safety Data Sheet (SDS) for DB04760
was not located. It is imperative to consult your institution's Environmental Health and Safety

(EHS) department for a formal hazard assessment and to review any available supplier-specific

safety information before handling this compound.

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling DB04760,

especially in its powdered form, to minimize exposure risk.
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PPE Category Item Specifications & Rationale

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for tears or punctures

before use. Change gloves

frequently, especially after

direct contact with the

compound.[2][3]

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory to protect against

splashes or airborne particles.

[2] A face shield may be

necessary for procedures with

a high risk of splashing.[3]

Respiratory Protection N95 or higher-rated respirator

Recommended when handling

the powdered compound or

when there is a risk of aerosol

generation.[2] Use should be

in accordance with a

comprehensive respiratory

protection program.

Body Protection
Laboratory coat or disposable

gown

A fully buttoned lab coat

should be worn to protect skin

and clothing. For procedures

with a high risk of

contamination, a disposable

gown is recommended.[2]

Foot Protection Closed-toe shoes
Shoes must fully cover the feet

to protect against spills.[2]
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Upon receipt of DB04760, visually inspect the package for any signs of damage. Wear

appropriate PPE before opening and transport it to a designated handling area, preferably

within a chemical fume hood.[2]

Storage Condition Temperature Duration

Powder -20°C 3 years

4°C 2 years

In Solvent -80°C 2 years

-20°C 1 year

Data synthesized from multiple suppliers. Always refer to the manufacturer's specific

recommendations.

Preparation of Stock Solutions
All handling of powdered DB04760 should be conducted in a certified chemical fume hood or a

glove box to prevent inhalation of airborne particles.[2] Use disposable equipment where

possible to minimize cross-contamination.

Solubility Data:

Solvent Concentration

DMSO 100 mg/mL (243.65 mM)

May require sonication to fully dissolve.

Experimental Workflow
The following diagram outlines a general workflow for handling DB04760 from receipt to

disposal.
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General workflow for handling DB04760.
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Disposal Plan
All waste materials contaminated with DB04760 must be treated as hazardous chemical waste.

[2]

Waste Segregation and Collection
Solid Waste: Collect all contaminated solid waste, such as pipette tips, tubes, and weighing

paper, in a clearly labeled, sealed container.

Liquid Waste: Collect all unused solutions and solvent rinsates in a separate, compatible,

and clearly labeled hazardous waste container. The first rinse of any glassware that

contained the solid compound or concentrated solutions should be collected as hazardous

waste.[4]

Sharps: Any contaminated needles or other sharps must be placed in a designated sharps

container labeled for chemical waste.[5]

Disposal Procedure
Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste," the full

chemical name "DB04760," and the solvent used.

Storage: Store waste containers in a designated, secure area, away from incompatible

materials.

Collection: Arrange for waste collection through your institution's Environmental Health and

Safety (EHS) department. Do not dispose of this chemical down the drain or in regular trash.

Spill and Emergency Procedures
In the event of a spill, evacuate the immediate area and alert your supervisor and EHS

department.

Small Powder Spill: Gently cover with a damp paper towel to avoid raising dust, then use an

appropriate absorbent material.

Liquid Spill: Use an inert absorbent material to contain the spill.
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Cleanup should only be performed by trained personnel wearing appropriate PPE, including

respiratory protection. All cleanup materials must be disposed of as hazardous chemical waste.

[2]

In case of accidental exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water.

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes.

Inhalation: Move to fresh air.

Seek medical attention after any exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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